Cas no 2680661-18-9 (2-{2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.1heptan-6-yl}acetic acid)

• Product Name: 2-{2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.1heptan-6-yl}acetic acid
• CAS No: 2680661-18-9
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5646912
• PubChem ID: 165919934
• Update Time: 2025-06-08

2-{2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.1heptan-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276761
• 2-{2-[(prop-2-en-1-yloxy)carbonyl]-2-azabicyclo[2.2.1]heptan-6-yl}acetic acid
• 2680661-18-9
• 2-{2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.1heptan-6-yl}acetic acid

• Inchi： 1S/C12H17NO4/c1-2-3-17-12(16)13-7-8-4-9(6-11(14)15)10(13)5-8/h2,8-10H,1,3-7H2,(H,14,15)
• InChI Key： LPZQRCRJDOUCQS-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC2CC(CC(=O)O)C1C2)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo2.2.1heptan-6-yl}acetic acid

Comprehensive Overview of 2-{2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.2.1]heptan-6-yl}acetic acid (CAS No. 2680661-18-9)

In the realm of synthetic organic chemistry, 2-{2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.2.1]heptan-6-yl}acetic acid (CAS No. 2680661-18-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its azabicyclo[2.2.1]heptane core and prop-2-en-1-yloxy carbonyl moiety, represents a versatile intermediate in pharmaceutical and agrochemical research. Its molecular architecture, combining a bicyclic framework with an acrylic ester derivative, makes it a valuable candidate for drug discovery and material science.

The growing interest in 2-{2-(prop-2-en-1-yloxy)carbonyl-2-azabicyclo[2.2.1]heptan-6-yl}acetic acid aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring its role in biocompatible polymers and bioactive molecule design, addressing demands for eco-friendly alternatives in industrial processes. Its azabicyclic structure also resonates with the search for novel enzyme inhibitors and receptor modulators, topics frequently queried in scientific databases and AI-driven research platforms.

From a synthetic perspective, the compound's carboxylic acid functionality enables diverse derivatization pathways, while the allyloxycarbonyl group offers orthogonal protection strategies—a feature highly relevant to peptide synthesis and prodrug development. These attributes have spurred discussions in online forums about its potential in targeted drug delivery systems, particularly in oncology and neurology research where blood-brain barrier penetration is a recurring challenge.

Analytical characterization of CAS 2680661-18-9 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, reflecting the compound's structural complexity. The bicyclic system's stereochemical configuration often becomes a focal point in research papers, as it influences the molecule's pharmacokinetic properties—a subject generating substantial traffic in academic search engines.

Industrial applications of this compound intersect with trending topics such as biodegradable materials and smart coatings. The acrylic ester segment allows for polymerization reactions, making it relevant to discussions about self-healing polymers—a hot topic in materials science communities. Meanwhile, its potential as a chiral building block aligns with pharmaceutical industry demands for enantioselective synthesis methods.

Safety profiles and structure-activity relationships of 2-azabicyclo[2.2.1]heptane derivatives remain active research areas, with particular emphasis on their metabolic stability—a concern frequently raised in medicinal chemistry queries. The compound's balanced lipophilicity profile, derived from its bicyclic scaffold and polar carboxylic acid, makes it a subject of computational chemistry studies predicting ADME properties.

Emerging literature suggests potential applications in catalysis, where the azabicyclic structure may serve as a ligand precursor for asymmetric transformations. This connects with the broader scientific community's pursuit of atom-efficient reactions and organocatalysts—keywords showing upward trends in academic search volumes.

As regulatory landscapes evolve, the environmental fate of such compounds gains prominence. Recent studies examining the hydrolytic stability of the allyl carbonate linkage in 2680661-18-9 contribute to discussions about benign-by-design chemicals, reflecting societal concerns about persistent organic pollutants.

The compound's patent landscape reveals activity in intellectual property related to heterocyclic chemistry, with particular emphasis on its utility in fragment-based drug discovery. This aligns with pharmaceutical industry priorities for molecular diversity and lead optimization strategies—subjects generating substantial engagement in professional networking platforms.

Future research directions may explore the photophysical properties of derivatives, given the compound's potential for fluorophore conjugation at both the carboxylic acid and allyl carbonate positions. Such investigations would tap into the growing interest in bioimaging probes and theranostic agents—areas experiencing exponential growth in scientific literature citations.